Cas no 2172557-74-1 (1-(2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172557-74-1
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 6184432
• PubChem ID: 165599885
• Update Time: 2025-06-10

1-(2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide
• EN300-1593906
• 2172557-74-1

• Inchi： 1S/C10H18N4O/c1-6(2)5-14-9(7(3)4)8(10(11)15)12-13-14/h6-7H,5H2,1-4H3,(H2,11,15)
• InChI Key： SGBQKDADMOUVPN-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C(C)C)N(CC(C)C)N=N1)N

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 73.8Ų

Additional information on 1-(2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide

Recent Advances in the Study of 1-(2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS: 2172557-74-1)

The compound 1-(2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS: 2172557-74-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This triazole derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-(2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide exhibits potent inhibitory effects on certain enzymes involved in inflammatory responses. The study utilized a combination of in vitro assays and molecular docking simulations to identify the binding interactions between the compound and its target proteins, providing valuable insights into its pharmacodynamic properties.

Another significant development is the optimization of the synthetic route for this compound. Researchers have reported improved yields and purity through the use of novel catalysts and reaction conditions. A recent paper in Organic Process Research & Development highlighted a scalable and environmentally friendly synthesis method, which could facilitate large-scale production for further clinical testing. The study also addressed challenges related to the stability and storage of the compound, offering practical solutions for its handling in laboratory and industrial settings.

In addition to its therapeutic potential, 1-(2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide has been explored for its applications in drug delivery systems. A 2024 study in Biomaterials Science investigated the compound's ability to enhance the solubility and bioavailability of poorly water-soluble drugs. The researchers developed nanoparticle formulations incorporating the triazole derivative, which demonstrated improved drug release profiles and targeted delivery in animal models. These findings suggest that the compound could serve as a versatile platform for the development of advanced drug delivery technologies.

Despite these advancements, challenges remain in the clinical translation of 1-(2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide. Issues such as potential toxicity, metabolic stability, and pharmacokinetic properties need to be thoroughly addressed in future studies. Ongoing research is also exploring the compound's potential in combination therapies, where it may synergize with existing drugs to enhance therapeutic outcomes. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this promising compound.

In conclusion, the recent studies on 1-(2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS: 2172557-74-1) highlight its multifaceted potential in chemical biology and pharmaceutical applications. From its role as a bioactive molecule to its utility in drug delivery systems, this compound represents a valuable addition to the toolkit of researchers and clinicians. Future work should focus on addressing the remaining challenges and translating these findings into tangible therapeutic benefits.